Cas no 88258-66-6 (1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-)

1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- structure
88258-66-6 structure
Product Name:1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-
CAS No:88258-66-6
MF:C6H7NO2S
MW:157.190280199051
CID:639565
PubChem ID:13181304
Update Time:2025-09-25

1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-
    • 5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
    • EN300-7169226
    • CS-0258892
    • 88258-66-6
    • DTXSID60525244
    • AKOS005141684
    • Inchi: 1S/C6H7NO2S/c1-5-6(7-4-8)10-3-2-9-5/h2-3H2,1H3
    • InChI Key: BGNUJDBOOHMBGL-UHFFFAOYSA-N
    • SMILES: S1C(=C(C)OCC1)N=C=O

Computed Properties

  • Exact Mass: 157.01974964g/mol
  • Monoisotopic Mass: 157.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64Ų

1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1329562-50mg
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 98%
50mg
¥5342.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1329562-100mg
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 98%
100mg
¥7412.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1329562-250mg
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 98%
250mg
¥9763.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1329562-500mg
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 98%
500mg
¥16679.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1329562-1g
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 98%
1g
¥23032.00 2024-04-27
Enamine
EN300-7169226-0.05g
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 95%
0.05g
$212.0 2023-05-31
Enamine
EN300-7169226-0.1g
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 95%
0.1g
$317.0 2023-05-31
Enamine
EN300-7169226-0.25g
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 95%
0.25g
$452.0 2023-05-31
Enamine
EN300-7169226-0.5g
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 95%
0.5g
$713.0 2023-05-31
Enamine
EN300-7169226-1.0g
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
88258-66-6 95%
1g
$914.0 2023-05-31
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.